Npf-etoposide
Npf-etoposide
Brand Name:
Vulcanchem
CAS No.:
125830-36-6
VCID:
VC21236067
InChI:
InChI=1S/C27H24FNO7/c1-32-21-7-13(8-22(33-2)26(21)30)23-16-9-19-20(36-12-35-19)10-17(16)25(18-11-34-27(31)24(18)23)29-15-5-3-14(28)4-6-15/h3-10,18,23-25,29-30H,11-12H2,1-2H3/t18-,23+,24-,25+/m0/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F
Molecular Formula:
C27H24FNO7
Molecular Weight:
493.5 g/mol
Npf-etoposide
CAS No.: 125830-36-6
Cat. No.: VC21236067
Molecular Formula: C27H24FNO7
Molecular Weight: 493.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125830-36-6 |
|---|---|
| Molecular Formula | C27H24FNO7 |
| Molecular Weight | 493.5 g/mol |
| IUPAC Name | (5S,5aS,8aR,9R)-5-(4-fluoroanilino)-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one |
| Standard InChI | InChI=1S/C27H24FNO7/c1-32-21-7-13(8-22(33-2)26(21)30)23-16-9-19-20(36-12-35-19)10-17(16)25(18-11-34-27(31)24(18)23)29-15-5-3-14(28)4-6-15/h3-10,18,23-25,29-30H,11-12H2,1-2H3/t18-,23+,24-,25+/m0/s1 |
| Standard InChI Key | OWZJVOYADMZDSO-LVEBQJTPSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)[C@H]2[C@@H]3[C@H](COC3=O)[C@@H](C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F |
| SMILES | COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F |
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